Cas no 1274750-29-6 (1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one)

• Product Name: 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one
• CAS No: 1274750-29-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5557838
• Update Time: 2025-11-02

1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[3-(hydroxymethyl)-1-pyrrolidinyl]-3-phenyl-
• 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one

• Inchi： 1S/C14H19NO2/c16-11-13-8-9-15(10-13)14(17)7-6-12-4-2-1-3-5-12/h1-5,13,16H,6-11H2
• InChI Key： ONJQHBZLWJAZMU-UHFFFAOYSA-N
• SMILES： C(N1CCC(CO)C1)(=O)CCC1=CC=CC=C1

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 428.0±28.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one

Comprehensive Overview of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one (CAS No. 1274750-29-6)

1-[3-(Hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one (CAS No. 1274750-29-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine and phenylpropanone structural motifs, is widely studied for its potential applications in drug discovery and development. Its molecular formula and structural features make it a promising candidate for various therapeutic targets.

The compound's hydroxymethyl group attached to the pyrrolidine ring enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic disorders. The presence of the phenylpropanone moiety further expands its utility in designing compounds with specific binding affinities.

In recent years, the demand for 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one has surged due to its relevance in small-molecule drug development. With the rise of personalized medicine and AI-driven drug discovery, this compound has become a focal point for researchers aiming to optimize drug efficacy and reduce side effects. Its compatibility with modern high-throughput screening techniques makes it a valuable asset in early-stage drug development.

From a synthetic chemistry perspective, CAS No. 1274750-29-6 is often utilized in multistep organic synthesis to create derivatives with enhanced pharmacological properties. Its versatility allows for modifications at the hydroxymethyl or phenyl groups, enabling the exploration of diverse chemical spaces. This adaptability is particularly advantageous in the context of fragment-based drug design, where small molecules are systematically optimized for target engagement.

The compound's stability under various conditions also makes it suitable for scale-up production, a critical consideration for pharmaceutical manufacturers. As the industry shifts toward green chemistry and sustainable practices, researchers are investigating eco-friendly synthetic routes for 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one to minimize environmental impact.

In addition to its pharmaceutical applications, CAS No. 1274750-29-6 has potential uses in material science, particularly in the development of functional polymers and advanced coatings. Its structural features can impart desirable properties such as improved adhesion or thermal stability, making it a candidate for niche industrial applications.

For researchers and procurement specialists, sourcing high-quality 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one is essential. The compound's purity and consistency are paramount, especially when used in preclinical studies or formulation development. Reputable suppliers often provide detailed analytical certificates to ensure compliance with industry standards.

Looking ahead, the compound's role in next-generation therapeutics is expected to grow, particularly in areas like neurodegenerative disease research and cancer immunotherapy. Its modular structure aligns well with the trend toward targeted therapies, where precision and selectivity are key. As such, CAS No. 1274750-29-6 remains a compound of high interest in both academic and industrial settings.

In summary, 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-3-phenylpropan-1-one represents a versatile and valuable chemical entity with broad applications in drug discovery, material science, and beyond. Its unique structural attributes and compatibility with modern research methodologies ensure its continued relevance in scientific advancements.